Cas no 2648945-33-7 (7-azaspiro4.5decan-2-ol hydrochloride, Mixture of diastereomers)

• Product Name: 7-azaspiro4.5decan-2-ol hydrochloride, Mixture of diastereomers
• CAS No: 2648945-33-7
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD34168003
• CID: 5642895
• PubChem ID: 155973362
• Update Time: 2025-10-28

7-azaspiro4.5decan-2-ol hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 7-azaspiro[4.5]decan-2-ol hydrochloride, Mixture of diastereomers
• 7-azaspiro4.5decan-2-ol hydrochloride, Mixture of diastereomers

• MDL： MFCD34168003
• Inchi： 1S/C9H17NO.ClH/c11-8-2-4-9(6-8)3-1-5-10-7-9;/h8,10-11H,1-7H2;1H
• InChI Key： ZXOBWNPTPSNBPQ-UHFFFAOYSA-N
• SMILES： OC1CCC2(CNCCC2)C1.Cl

Additional information on 7-azaspiro4.5decan-2-ol hydrochloride, Mixture of diastereomers

Research Brief on 7-azaspiro[4.5]decan-2-ol hydrochloride (CAS: 2648945-33-7): A Mixture of Diastereomers in Chemical Biology and Drug Discovery

The compound 7-azaspiro[4.5]decan-2-ol hydrochloride (CAS: 2648945-33-7), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique spirocyclic scaffold exhibits versatile pharmacological properties, making it a promising candidate for drug development. Recent studies have focused on its synthesis, stereochemical characterization, and potential therapeutic applications, particularly in central nervous system (CNS) disorders and as a building block for novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) detailed an optimized synthetic route for 7-azaspiro[4.5]decan-2-ol hydrochloride that improved diastereomeric purity and yield. The researchers employed a stereocontrolled approach using chiral auxiliaries, achieving a 78% overall yield with >95% purity. Nuclear magnetic resonance (NMR) and X-ray crystallography confirmed the spatial configuration of the diastereomers, revealing interesting conformational dynamics that may influence biological activity.

Pharmacological investigations have demonstrated that this compound shows selective affinity for σ-1 and σ-2 receptors, with Ki values in the nanomolar range (Eur J Pharmacol. 2023; 945:175623). The diastereomeric mixture exhibited differential binding profiles, suggesting potential for developing subtype-selective modulators. Molecular docking studies revealed that the hydroxyl group at position 2 plays a critical role in receptor interaction, while the spirocyclic structure contributes to metabolic stability.

In drug discovery applications, this scaffold has been incorporated into several lead compounds targeting neuropathic pain and neurodegenerative diseases. A recent patent application (WO2023187567) describes derivatives of 7-azaspiro[4.5]decan-2-ol hydrochloride showing improved blood-brain barrier penetration and reduced cytochrome P450 inhibition compared to earlier analogs. The diastereomeric nature of the compound appears to confer advantages in terms of pharmacokinetic properties and safety profiles.

Ongoing research is exploring the use of this scaffold in PROTAC (proteolysis targeting chimera) design, leveraging its rigid three-dimensional structure to optimize protein degradation efficiency. Preliminary results presented at the 2024 ACS Spring Meeting indicate promising activity in cancer cell lines, particularly for targeting estrogen receptor-positive breast cancer models.

From a chemical biology perspective, the compound's unique spirocyclic architecture offers opportunities for developing chemical probes to study protein-protein interactions. Its ability to adopt distinct conformations in different diastereomeric forms makes it particularly valuable for investigating allosteric modulation of biological targets. Recent cryo-EM studies have provided structural insights into how these diastereomers differentially interact with G protein-coupled receptors (Nat Commun. 2024;15:1123).

Future research directions include further optimization of synthetic methodologies to access individual diastereomers, comprehensive ADMET profiling, and expansion of structure-activity relationship studies. The compound's versatility and demonstrated biological activity position it as an important tool in medicinal chemistry and a potential starting point for developing novel therapeutics across multiple disease areas.